Cas no 2432849-15-3 ((3-Bromo-2-butoxy-5-methylphenyl)methanol)

• Product Name: (3-Bromo-2-butoxy-5-methylphenyl)methanol
• CAS No: 2432849-15-3
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 5079643
• Update Time: 2026-03-01

(3-Bromo-2-butoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-butoxy-5-methylphenyl)methanol

• Inchi： 1S/C12H17BrO2/c1-3-4-5-15-12-10(8-14)6-9(2)7-11(12)13/h6-7,14H,3-5,8H2,1-2H3
• InChI Key： ISPIBWHKHPVADC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(CO)=C1OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Additional information on (3-Bromo-2-butoxy-5-methylphenyl)methanol

Compound CAS No. 2432849-15-3: (3-Bromo-2-butoxy-5-methylphenyl)methanol

The compound (3-Bromo-2-butoxy-5-methylphenyl)methanol with CAS No. 2432849-15-3 is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a butoxy group at the 2-position, and a methyl group at the 5-position of a phenyl ring, with a methanol group attached to the phenyl ring. The combination of these substituents imparts distinctive chemical properties and reactivity, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of (3-Bromo-2-butoxy-5-methylphenyl)methanol in the development of advanced materials and pharmaceutical agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds, where its bromine atom serves as an ideal site for nucleophilic substitution reactions. This property has been leveraged in the creation of novel antibiotics and anticancer agents, demonstrating its versatility in drug discovery.

One of the most intriguing aspects of this compound is its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex molecular architectures with high precision. By utilizing (3-Bromo-2-butoxy-5-methylphenyl)methanol as a substrate, chemists have successfully synthesized a range of biaryl compounds that exhibit promising electronic and optical properties. These materials hold potential applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its synthetic applications, (3-Bromo-2-butoxy-5-methylphenyl)methanol has been studied for its environmental impact and degradation pathways. Recent research has focused on understanding how this compound interacts with environmental systems, particularly in aqueous environments. Findings suggest that it undergoes hydrolytic degradation under specific conditions, releasing less complex byproducts that are more readily biodegradable. This information is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

The synthesis of (3-Bromo-2-butoxy-5-methylphenyl)methanol typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the bromination of a suitably substituted phenol derivative followed by alkoxylation and methylation steps. The optimization of these steps has been a focus of recent studies, with researchers seeking to enhance yield and purity while minimizing waste generation. Such advancements underscore the importance of green chemistry principles in modern synthetic methodologies.

From a pharmacological perspective, (3-Bromo-2-butoxy-5-methylphenyl)methanol has shown potential as a lead compound for developing therapeutics targeting specific biological pathways. Its structural features allow for fine-tuning of pharmacokinetic properties such as solubility and bioavailability, which are critical for drug efficacy. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory responses, suggesting its potential role in anti-inflammatory therapies.

In conclusion, (3-Bromo-2-butoxy-5-methylphenyl)methanol (CAS No. 2432849-15-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables participation in diverse reactions, making it an invaluable tool for researchers in synthetic chemistry and materials science. Furthermore, its potential contributions to drug discovery and environmental sustainability highlight its significance as a key molecule in contemporary chemical research.